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Compound of Interest

Compound Name: Trihydro(trimethylamine)aluminium

Cat. No.: B099812

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the primary synthesis pathways for
trihydro(trimethylamine)aluminium, commonly known as trimethylamine alane (TMAA). This
moisture-sensitive, white crystalline solid is a versatile reagent in chemical synthesis, serving
as a convenient and soluble source of alane (AlHs) for reductions and hydroalumination
reactions. Its stability as an adduct makes it a safer and more manageable alternative to
ethereal solutions of alane.

This document details two principal synthetic routes: the reaction of a complex metal hydride
with a trimethylamine source and the direct synthesis from elemental aluminum. Each method
is presented with detailed experimental protocols, a summary of quantitative data, and logical
workflow diagrams to facilitate understanding and replication.

Synthesis Pathways

Two primary methodologies have been established for the synthesis of
trihydro(trimethylamine)aluminium, each with distinct advantages and considerations
regarding starting materials, reaction conditions, and scale.

Synthesis from Lithium Tetrahydridoaluminate and
Trimethylammonium Chloride
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This widely utilized laboratory-scale method involves the reaction of lithium

tetrahydridoaluminate (lithium aluminum hydride, LiAlH4) with trimethylammonium chloride

((CHs)sN-HCI). The reaction proceeds by the displacement of a hydride from the aluminate by

trimethylamine, with the concurrent formation of lithium chloride and hydrogen gas.

o Materials:

o

o

o

[¢]

[¢]

Lithium tetrahydridoaluminate (LiAIH4)
Trimethylammonium chloride ((CHs)sN-HCI)
Anhydrous diethyl ether ((C2Hs)20)
Anhydrous toluene (C7Hs)

Inert gas (Argon or Nitrogen)

e Procedure:

A solution of lithium tetrahydridoaluminate in anhydrous diethyl ether is prepared in a
flame-dried, three-necked flask equipped with a mechanical stirrer, a condenser, and an
inert gas inlet.

The flask is cooled in an ice bath, and solid trimethylammonium chloride is added portion-
wise to the stirred solution. The addition is controlled to manage the evolution of hydrogen
gas.

Following the complete addition of trimethylammonium chloride, the reaction mixture is
allowed to warm to room temperature and is then gently refluxed for a specified period to
ensure the completion of the reaction.

The reaction mixture is cooled, and the precipitated lithium chloride is removed by filtration
under an inert atmosphere.

The solvent is removed from the filtrate under reduced pressure to yield the crude
trihydro(trimethylamine)aluminium.
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o The product is purified by sublimation or recrystallization from a suitable solvent, such as a
mixture of diethyl ether and toluene.

Diagram of Synthesis from Lithium Tetrahydridoaluminate

 To cite this document: BenchChem. [An In-Depth Technical Guide to the Synthesis of
Trihydro(trimethylamine)aluminium]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b099812#trihydro-trimethylamine-aluminium-
synthesis-pathway]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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